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Get Quote

Executive Summary
[Leu5]-Enkephalin (Tyr-Gly-Gly-Phe-Leu) is a highly conserved, endogenous pentapeptide that

functions as a primary agonist for the delta (δOR) and mu (μOR) opioid receptors[1]. In drug

discovery and neuropharmacology, it serves as a critical reference compound for mapping

nociceptive circuits, cardiovascular regulation, and ischemic neuroprotection[1][2]. As a Senior

Application Scientist, I have observed that the successful application of this peptide in highly

sensitive in vitro and in vivo assays depends heavily on understanding its physicochemical

state—specifically the distinction between its free base (CAS 58822-25-6) and its research-

grade trifluoroacetate (TFA) salt form (CAS 73563-78-7)[3]. This guide establishes the definitive

specifications, self-validating handling protocols, and mechanistic workflows required for robust

experimental reproducibility.

Physicochemical Properties & Quantitative
Specifications
In solid-phase peptide synthesis (SPPS), trifluoroacetic acid is utilized during the final cleavage

step. Consequently, research-grade [Leu5]-Enkephalin is predominantly supplied as a
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lyophilized TFA salt[3]. This protonates the basic residues, significantly enhancing aqueous

solubility and long-term stability compared to the neutral free base.

Specification Parameter Value / Description

Peptide Sequence Tyr-Gly-Gly-Phe-Leu (YGGFL)[4][5]

CAS Number (Free Base) 58822-25-6[5][6]

CAS Number (TFA Salt) 73563-78-7[3]

Molecular Weight (Free Base) 555.6 Da[5][6]

Molecular Weight (TFA Salt) 669.66 Da[3]

Chemical Formula (Free Base) C28H37N5O7[5][6]

Purity (HPLC) ≥ 95.0% to ≥ 99.0% (Research Grade)[6][7]

Solubility (Aqueous) Soluble in Water/PBS up to 5 mg/mL

Solubility (Organic)
Soluble in DMSO ≥ 150 mg/mL (269.97 mM)[5]

[6]

Storage (Lyophilized Solid) -20°C (Stable for up to 3 years)[4][5]

Storage (Reconstituted) -80°C (Stable for up to 1 year)[5]

Reconstitution & Storage: A Self-Validating Protocol
Peptides are inherently prone to aggregation, hydrolysis, and adsorption to plastic surfaces.

The following protocol is engineered to mitigate these failure points through strict procedural

causality.

Step-by-Step Methodology
Thermal Equilibration: Before opening, allow the sealed vial to equilibrate to room

temperature in a desiccator for 30 minutes.

Causality: Lyophilized peptides are highly hygroscopic. Opening a cold vial introduces

ambient moisture, leading to rapid hydrolytic degradation of the peptide bonds.
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Centrifugation: Centrifuge the vial at 10,000 x g for 60 seconds.

Causality: Lyophilization often disperses the peptide as an invisible film along the vial

walls. Centrifugation gathers the material into a visible pellet, ensuring accurate molarity

upon solvent addition.

Primary Solubilization: Add the required volume of solvent. For high-concentration stock

solutions (>5 mg/mL), use anhydrous DMSO[5]. For physiological assays, use sterile,

endotoxin-free water or PBS.

Sonication: If phase separation or cloudiness occurs, subject the vial to mild water-bath

sonication for 3–5 minutes[5][7].

Causality: Hydrophobic residues (Phe, Leu) can induce transient intermolecular β-sheet

aggregation. Sonication disrupts these hydrogen bonds, ensuring a homogenous

monomeric solution.

Aliquoting & Cryopreservation: Divide the stock solution into single-use aliquots (e.g., 10–50

μL) in low-protein-binding tubes and immediately freeze at -80°C[5].

Causality: Repeated freeze-thaw cycles cause localized pH shifts and ice-crystal-induced

shear stress, which permanently denature the peptide.
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Fig 2. Standardized reconstitution and storage workflow for lyophilized [Leu5]-Enkephalin.

Receptor Pharmacology & Mechanistic Signaling
[Leu5]-Enkephalin acts as a potent endogenous agonist at δOR (K_i ≈ 4.0 nM) and μOR (K_i ≈

3.4 nM)[5]. While traditionally studied for its antinociceptive properties[1], recent advanced

profiling has highlighted its profound neuroprotective capabilities during global cerebral

ischemia[2][8].

When [Leu5]-Enkephalin binds to δOR, it initiates a cascade via the inhibitory G-protein (Gi/o).

This coupling directly inhibits adenylate cyclase (AC), leading to a rapid decrease in

intracellular cyclic AMP (cAMP)[1]. Concurrently, δOR activation triggers two distinct

neuroprotective axes:

The Autophagy Axis: Activation of the AMPK/mTOR/ULK1 pathway enhances neuronal

autophagy, clearing damaged organelles post-ischemia and improving neuronal survival[2].
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The Pro-survival Axis: Activation of the PI3K/Akt pathway protects cells against apoptosis[8],

while downstream modulation of PKCα-MARCKS and BDNF-ERK-synapsin I improves

synaptic transmission and dendritic spine morphology[9].
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Fig 1. [Leu5]-Enkephalin δOR signaling pathways mediating neuroprotection and cAMP

reduction.

Experimental Workflow: In Vitro Functional Profiling
To validate the biological activity of a newly reconstituted [Leu5]-Enkephalin batch, a cAMP

inhibition assay is the gold standard. Because δOR is Gi/o-coupled[1][8], the assay must be

carefully designed to measure a decrease in an artificially elevated cAMP pool.

Step-by-Step cAMP Inhibition Assay
Cell Preparation: Seed HEK-293 cells stably expressing human δOR into a 384-well

microplate at 10,000 cells/well. Incubate overnight.

Phosphodiesterase Inhibition: Wash cells and pre-incubate with assay buffer containing 500

μM IBMX for 15 minutes.

Causality: Endogenous phosphodiesterases (PDEs) rapidly hydrolyze cAMP. IBMX inhibits

PDEs, forcing the accumulation of cAMP so that changes become detectable within the

assay window.

Adenylate Cyclase Stimulation: Add 10 μM Forskolin to the wells.

Causality: In a resting cell, baseline cAMP is too low to accurately measure a Gi/o-

mediated reduction. Forskolin directly and robustly activates adenylate cyclase, creating a

high cAMP baseline.

Peptide Treatment: Immediately co-incubate with serial dilutions of [Leu5]-Enkephalin

(ranging from 10 pM to 10 μM) for 30 minutes at 37°C.

Detection & Analysis: Lyse the cells using a TR-FRET or luminescence-based cAMP

detection kit. Plot the dose-response curve to calculate the IC50 value. A high-quality

research-grade peptide should yield an IC50 in the low nanomolar range (typically 1–5 nM)

[5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b8103135?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

